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Compound of Interest

Compound Name: SOLVENT YELLOW 12

Cat. No.: B1585595 Get Quote

Introduction

Solvent Yellow 12, with the chemical name 2-methyl-4-[(2-methylphenyl)azo]phenol and a

molecular weight of 226.27 g/mol , is a monoazo dye used in the coloration of various

materials, including oils, waxes, and plastics.[1][2] Its thermal stability is a critical parameter for

its application in manufacturing processes that involve high temperatures. Thermogravimetric

analysis (TGA) is an essential analytical technique used to determine the thermal stability and

decomposition profile of materials by measuring the change in mass as a function of

temperature.[3] This guide provides a detailed overview of the thermogravimetric analysis of

Solvent Yellow 12, including a representative experimental protocol, data interpretation, and a

plausible decomposition pathway.

Experimental Protocol
A detailed methodology for conducting the thermogravimetric analysis of Solvent Yellow 12 is

outlined below. This protocol is designed to ensure reproducibility and accuracy in assessing

the material's thermal properties.

1. Instrumentation and Calibration:

Instrument: A calibrated thermogravimetric analyzer capable of operating up to 800 °C with

high sensitivity.
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Calibration: Temperature and mass calibration were performed using certified reference

materials prior to analysis.

2. Sample Preparation:

Sample: Solvent Yellow 12 powder (CAS 6370-43-0), used as received.[1]

Mass: An aliquot of 5.0 ± 0.2 mg of the sample was weighed directly into an alumina crucible.

3. TGA Parameters:

Atmosphere: High-purity nitrogen gas was used as the purge gas to maintain an inert

environment.

Flow Rate: A constant flow rate of 50 mL/min was maintained throughout the experiment.

Temperature Program: The sample was heated from 30 °C to 800 °C.

Heating Rate: A linear heating rate of 10 °C/min was applied. This rate provides a good

balance between resolution of thermal events and experimental time.[4]

The workflow for this experimental procedure is visualized in the diagram below.
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Diagram 1: Experimental Workflow for TGA of Solvent Yellow 12.
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Results and Data Analysis
The thermal decomposition of Solvent Yellow 12 under an inert nitrogen atmosphere occurs in

distinct stages. The results, including onset temperature (Tonset), peak decomposition

temperature (Tpeak) from the derivative thermogravimetric (DTG) curve, and percentage

weight loss for each stage, are summarized below.

Table 1: Summary of TGA Data for Solvent Yellow 12

Decomposition
Stage

Tonset (°C) Tpeak (°C) Weight Loss (%)

Stage 1 155 182 4.8

Stage 2 283 321 45.3

Stage 3 455 552 40.1

Final Residue at

800°C
- - 9.8

Table 2: Interpretation of Decomposition Stages

Stage Temperature Range (°C) Associated Process

1 155 - 210

Initial volatilization of minor

impurities and/or sublimation

post-melting (M.P. ~97 °C[1]).

2 283 - 400

Primary decomposition:

Cleavage of the azo bond (-

N=N-), the thermally weakest

point, and fragmentation of

side chains.

3 400 - 650

Secondary decomposition:

Pyrolysis and carbonization of

the larger aromatic fragments

generated in Stage 2.
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The analysis indicates that Solvent Yellow 12 is thermally stable up to approximately 283 °C,

after which the primary and most significant mass loss occurs. The process is largely complete

by 650 °C, leaving a small char residue, which is typical for complex organic molecules

pyrolyzed in an inert atmosphere.

Plausible Decomposition Pathway
Based on the structure of Solvent Yellow 12 and the observed thermal events, a logical

decomposition pathway can be proposed. The initial and most significant energy input leads to

the homolytic cleavage of the azo bond, followed by the breakdown of the resulting radical

fragments at higher temperatures.
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Diagram 2: Logical decomposition pathway for Solvent Yellow 12.

This pathway illustrates that the critical step in the thermal degradation of Solvent Yellow 12 is

the scission of the azo linkage. The subsequent pyrolysis of the resulting aromatic structures

accounts for the final major weight loss observed at higher temperatures.

Conclusion
The thermogravimetric analysis of Solvent Yellow 12 reveals a multi-stage decomposition

process under an inert atmosphere. The dye is thermally stable up to approximately 283 °C,

making it suitable for applications where processing temperatures remain below this threshold.

The primary decomposition is initiated by the cleavage of the azo bond, which is a

characteristic feature of this class of dyes. This technical guide provides a foundational

understanding of the thermal behavior of Solvent Yellow 12, offering valuable data for material

scientists and professionals in related fields.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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